Cas no 112452-37-6 (1H-Pyrrole-2-carboxaldehyde,3,5-diethyl-4-methyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,3,5-diethyl-4-methyl-
• CAS No: 112452-37-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 129785
• PubChem ID: 13847084
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde,3,5-diethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,3,5-diethyl-4-methyl-
• 1H-Pyrrole-2-carboxaldehyde,3,5-diethyl-4-methyl-(9CI)
• 112452-37-6
• 3,5-Diethyl-4-methyl-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C10H15NO/c1-4-8-7(3)9(5-2)11-10(8)6-12/h6,11H,4-5H2,1-3H3
• InChI Key： OIUKWBMHAQPKII-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC)C(C)=C(CC)N1

Computed Properties

• Exact Mass: 164.10762
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 29.96